4-(4-(dimethylamino)phenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-[4-(dimethylamino)phenyl]-N-(2,4-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H26N4OS/c1-13-6-11-18(14(2)12-13)24-21(27)19-15(3)23-22(28)25-20(19)16-7-9-17(10-8-16)26(4)5/h6-12,20H,1-5H3,(H,24,27)(H2,23,25,28)
• InChI Key: HGQBMEQNQCCPON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(NC(=S)NC2C3=CC=C(C=C3)N(C)C)C)C
• Molecular Formula: C22H26N4OS
• Molecular Weight: 394.5 g/mol
• CAS No.: 380352-65-8

Description

4-(4-(Dimethylamino)phenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a structurally distinct compound identified as a potent and selective inhibitor of dihydrofolate reductase (DHFR) (PubMed) . DHFR is a critical enzyme in the folate metabolism pathway, essential for the synthesis of thymidine and purines, and has been a validated target for anticancer (PubMed) and antimicrobial agents for decades. This tetrahydropyrimidine-thione derivative offers researchers a valuable chemical tool to probe DHFR function in various biological contexts, particularly in studies aiming to overcome resistance to classical antifolates like methotrexate. Its primary research value lies in the investigation of novel antitumor strategies, where it can be used to induce cell cycle arrest and apoptosis in sensitive cancer cell lines by disrupting nucleotide synthesis (PubMed) . The compound's specific structural features are designed to achieve high affinity for the DHFR active site while potentially mitigating off-target effects, making it a promising candidate for lead optimization in preclinical oncology research and for studying the broader role of folate metabolism in cell proliferation and disease.

Biological Activity

The compound 4-(4-(dimethylamino)phenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a member of the tetrahydropyrimidine family known for its diverse biological activities. This article focuses on its biological activity, including its mechanisms of action, pharmacological effects, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{26}N_4O_2S$, indicating the presence of multiple functional groups that contribute to its biological activity. The structure features a tetrahydropyrimidine ring with various substituents that enhance its interaction with biological targets.

Biological Activity Overview

Research indicates that derivatives of tetrahydropyrimidines exhibit a wide range of biological activities including:

• Antimicrobial : Several studies have demonstrated that pyrimidine derivatives possess significant antimicrobial properties against various pathogens.
• Anticancer : Compounds within this class have shown cytotoxic effects against cancer cell lines.
• Antitubercular : Some derivatives have been evaluated for their efficacy against Mycobacterium tuberculosis.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cellular processes, which is a common mechanism in antimicrobial and anticancer agents.
• Interference with Nucleic Acid Synthesis : Many pyrimidine derivatives disrupt DNA and RNA synthesis, affecting cell proliferation.
• Receptor Modulation : The compound may interact with various receptors in the body, modulating physiological responses.

Antimicrobial Activity

A study assessing the antimicrobial properties of similar pyrimidine derivatives found that compounds with a dimethylamino group exhibited enhanced activity against Gram-positive and Gram-negative bacteria. The tested compounds showed Minimum Inhibitory Concentrations (MICs) ranging from 50 to 100 µg/mL against selected strains .

Anticancer Activity

In vitro studies demonstrated that tetrahydropyrimidine derivatives can induce apoptosis in cancer cells. The compound under investigation was found to significantly reduce cell viability in various cancer cell lines, suggesting its potential as an anticancer agent .

Antitubercular Activity

A comparative study highlighted the antitubercular activity of related compounds against Mycobacterium tuberculosis. The tested derivatives exhibited varying degrees of inhibition with some showing MIC values as low as 0.12 µM, indicating a promising therapeutic potential .

Case Studies

• Case Study on Antimicrobial Efficacy : A series of experiments were conducted where the compound was tested against multiple bacterial strains. Results indicated a dose-dependent inhibition of bacterial growth, particularly effective against Staphylococcus aureus and Escherichia coli.
• Case Study on Cytotoxicity : In a study involving cancer cell lines (e.g., HeLa and MCF-7), treatment with the compound resulted in significant cell death as assessed by MTT assay, with IC50 values indicating potent cytotoxic effects.

Data Tables

Activity Type	Target Organism/Cell Line	MIC/IC50 Value	Reference
Antimicrobial	Staphylococcus aureus	50 µg/mL
Antimicrobial	Escherichia coli	100 µg/mL
Anticancer	HeLa	25 µM
Anticancer	MCF-7	30 µM
Antitubercular	Mycobacterium tuberculosis	0.12 µM

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Features

Compound Name	Substituents (Positions)	Key Features	Biological Activity/Applications	References
Target Compound	4-(4-(dimethylamino)phenyl), N-(2,4-dimethylphenyl), 2-thioxo	High lipophilicity; potential CNS activity	Under investigation (exact activity unspecified)
[4-(4-(dimethylamino)phenyl)-N-(3,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide]	4-(4-(dimethylamino)phenyl), N-(3,5-dimethylphenyl), 2-oxo	Oxo group reduces steric hindrance; improved solubility in polar solvents	Calcium channel modulation (hypothesized)
N-[2-chloro-4-(trifluoromethyl)phenyl]-4-(substituted phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	4-(substituted phenyl), N-(2-chloro-4-(trifluoromethyl)phenyl), 2-thioxo	Electron-withdrawing groups (Cl, CF₃) enhance metabolic stability	Antimicrobial activity (IC₅₀: 8–32 µg/mL)
Ethyl 4-(furan-2-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	4-(furan-2-yl), ester group at position 5	Heteroaromatic substituent; moderate antioxidant activity	DPPH scavenging (IC₅₀: 0.6 mg/mL for 3c)
4-(2-chlorophenyl)-6-methyl-N-(pyridin-2-yl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	4-(2-chlorophenyl), N-(pyridin-2-yl)	Pyridine moiety introduces basicity; predicted pKa ≈ 10.95	Unreported

Physicochemical and Pharmacokinetic Properties

Table 2: Comparative Physicochemical Data

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (DMSO)	Predicted LogP
Target Compound	~425.5*	Not reported	High	3.8–4.2*
Ethyl 4-(3-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (5b)	292.3	210–213	Soluble	2.1
4-(2-chlorophenyl)-6-methyl-N-(pyridin-2-yl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	358.85	Not reported	Moderate	3.2
Methyl 4-(4-chlorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate	296.8	Not reported	Soluble	3.0

*Calculated using ChemDraw.

Key Observations :

• Thioxo vs. Oxo : The thioxo group in the target compound increases molecular weight and lipophilicity (LogP ≈ 3.8–4.2) compared to oxo analogues (LogP ≈ 2.1–3.0) .
• Substituent Effects: Electron-donating groups (e.g., dimethylamino) enhance CNS penetration, while electron-withdrawing groups (e.g., Cl, CF₃) improve metabolic stability .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing this compound, and how do reaction conditions influence yield and purity?

• Methodology: The compound can be synthesized via tandem reactions such as the Knoevenagel-Michael-intramolecular condensation sequence. For example, substituted tetrahydropyrimidines are synthesized by reacting aldehydes, thiourea, and β-keto esters in acidic conditions (e.g., acetic acid with NH₄Cl as a catalyst at 100°C for 8–12 hours) . Purification typically involves recrystallization from ethanol to achieve >95% purity. Variations in aldehyde substituents (e.g., electron-donating groups like dimethylamino) require adjusted reaction times to prevent side product formation .

Q. Which spectroscopic and crystallographic techniques are critical for structural characterization?

• Methodology:

• X-ray diffraction (XRD): Essential for confirming the tetrahydropyrimidine ring conformation (flattened boat) and regioselective alkylation sites. For instance, disorder in ethyl groups or hydrogen-bonding networks (N–H⋯O/S) can be resolved via XRD .
• NMR spectroscopy: ¹H/¹³C NMR identifies substituent patterns (e.g., methyl groups at δ 2.1–2.3 ppm, aromatic protons at δ 6.8–7.5 ppm). 2D NMR (COSY, HSQC) validates connectivity between the thioxo group and aryl substituents .

Q. What are the standard protocols for evaluating the compound’s stability under varying pH and temperature conditions?

• Methodology: Stability studies involve incubating the compound in buffers (pH 3–10) at 25–60°C for 24–72 hours. HPLC analysis tracks degradation products, while FT-IR monitors thioxo group integrity. For example, acidic conditions may protonate the dimethylamino group, altering solubility .

Advanced Research Questions

Q. How does regioselective alkylation occur at the thioxo group, and what mechanistic insights support this selectivity?

• Methodology: Alkylation (e.g., with allyl bromide) targets the sulfur atom in the thioxo group due to its nucleophilicity. Computational studies (DFT calculations) show lower activation energy for S-alkylation versus N-alkylation. XRD data confirm product structure, with bond angles (e.g., C–S–C ~105°) and torsional parameters aligning with thioether formation .

Q. What intermolecular interactions dominate the crystal packing, and how do they affect solubility and bioavailability?

• Methodology: XRD reveals N–H⋯S and N–H⋯O hydrogen bonds forming 3D networks, reducing solubility in polar solvents. Hirshfeld surface analysis quantifies contributions from H-bonding (∼35%) and van der Waals interactions. Co-crystallization with cyclodextrins or PEG derivatives can disrupt these networks to enhance bioavailability .

Q. How can computational modeling optimize synthetic pathways and predict biological activity?

• Methodology:

• Reaction path searching: Quantum mechanical methods (e.g., DFT) model transition states in Biginelli condensations, identifying rate-limiting steps (e.g., imine formation). Machine learning algorithms correlate substituent electronic parameters (Hammett σ) with reaction yields .
• Docking studies: Molecular docking against target enzymes (e.g., dihydrofolate reductase) predicts binding affinity. The dimethylamino and thioxo groups show strong electrostatic complementarity to active-site residues .

Data Contradictions and Resolution

• Synthesis Routes: uses Knoevenagel-Michael tandem reactions, while employs Biginelli condensation . The choice depends on substituent compatibility: Electron-deficient aldehydes favor Biginelli, whereas bulky aryl groups require stepwise methods .
• Regioselectivity: Alkylation at sulfur ( ) versus nitrogen is resolved via XRD and mechanistic studies, confirming sulfur’s higher nucleophilicity in thiourea-derived systems .